(E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid

• IUPAC Name: (E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C12H14O4/c1-3-16-11-8-9(5-7-12(13)14)4-6-10(11)15-2/h4-8H,3H2,1-2H3,(H,13,14)/b7-5+
• InChI Key: OBWBKPZBQCSHTL-FNORWQNLSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=CC(=O)O)OC
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/C(=O)O)OC
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol

Description

(E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid, also known as EMPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EMPP belongs to the class of chalcones, which are natural or synthetic compounds that have been shown to possess various biological activities such as anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Structural and Chemical Analysis

• A structural investigation of a compound similar to (E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid, namely (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, used X-ray crystallography, spectroscopy, and quantum chemical calculations to understand its molecular structure and interactions. This research highlights the importance of methoxy substitution in stabilizing the molecule through intermolecular interactions (Venkatesan et al., 2016).

Molecular and Crystal Properties

• Research on (E)-4-methoxycinnamic acid, a closely related compound, revealed its molecular properties, showing how molecules are linked into chains by paired hydrogen bonds and weak intermolecular interactions, resulting in a three-dimensional network structure (Yang et al., 2006).

Synthesis Methods

• The development of a stereoselective method for synthesizing tetrasubstituted derivatives of α,β‐Unsaturated carboxylic acids, including compounds similar to (E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid, demonstrated the importance of the Ni-carbometallation reaction for efficient preparation (Rzymkowski & Piątek, 2016).

Antioxidant Properties

• Studies on phenylpropanoids including compounds structurally related to (E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid showed significant antioxidant properties in various assays, highlighting the potential of these compounds in health-related applications (Choudhary et al., 2008).

Luminescent Molecular Crystals

• The synthesis of a compound structurally related to (E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid was used as a building block for creating organic molecular crystals with stable photoluminescence, highlighting its potential in material sciences (Zhestkij et al., 2021).

Antimicrobial Activity

• The preparation and characterization of fatty alkenoates, including derivatives of (E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid, revealed their antimicrobial activity, suggesting their utility in developing new antimicrobial agents (Rauf & Parveen, 2005).